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Compound of Interest

Compound Name: Aclonifen-d5

Cat. No.: B12420702 Get Quote

Mechanism of Action
Aclonifen exerts its herbicidal effect by inhibiting the enzyme protoporphyrinogen IX oxidase

(PPO) in the chlorophyll biosynthesis pathway. This inhibition leads to an accumulation of

protoporphyrinogen IX, which then leaks from the plastid and is rapidly oxidized to

protoporphyrin IX in the cytoplasm. In the presence of light and oxygen, protoporphyrin IX acts

as a potent photosensitizer, generating reactive oxygen species (ROS) that cause rapid lipid

peroxidation of cell membranes, leading to cell leakage, necrosis, and ultimately, the death of

the plant.
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To cite this document: BenchChem. [Biological activity and effects of Aclonifen-d5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420702#biological-activity-and-effects-of-aclonifen-
d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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